![molecular formula C19H18ClN3O4S2 B2678209 2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(2-methoxy-5-methylphenyl)acetamide CAS No. 922100-06-9](/img/structure/B2678209.png)
2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(2-methoxy-5-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(2-methoxy-5-methylphenyl)acetamide is a useful research compound. Its molecular formula is C19H18ClN3O4S2 and its molecular weight is 451.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticonvulsant Agents
Compounds containing a sulfonamide thiazole moiety have been synthesized and evaluated for their anticonvulsant activity. Some of these derivatives have shown significant protection against convulsions induced by picrotoxin, highlighting their potential as anticonvulsant agents. For instance, a specific derivative exhibited 100% protection, abolishing the tonic extensor phase in evaluation studies, which indicates its strong anticonvulsive effects (Farag et al., 2012).
PI3K/mTOR Inhibition
Derivatives of the compound have been investigated for their inhibitory activity against phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR), which are critical for cell growth and proliferation. This research led to the identification of compounds with potent and efficacious inhibition of PI3Kα and mTOR in vitro and in vivo. Such inhibitors could provide therapeutic benefits in diseases characterized by aberrant PI3K/mTOR pathway activation, including cancer (Stec et al., 2011).
Anticancer Activity
Novel sulfonamide derivatives have been synthesized and tested for their cytotoxic activities against cancer cell lines. Specific derivatives showed potent anticancer activities, indicating their potential as therapeutic agents for cancer treatment. The study demonstrates the importance of structural modification in enhancing the anticancer efficacy of sulfonamide derivatives (Ghorab et al., 2015).
Antimicrobial Activity
Several newly synthesized heterocyclic compounds incorporating a sulfamoyl moiety have been evaluated for their antimicrobial activities. These compounds were synthesized with the aim of developing effective antimicrobial agents. The study highlights the synthesis of diverse heterocyclic structures and their potential as antimicrobial agents, demonstrating significant inhibitory effects against various bacterial and fungal strains (Darwish et al., 2014).
Carbonic Anhydrase Inhibitory Action
A series of thiazolylsulfonamides structurally related to known inhibitors were prepared and tested as inhibitors of human carbonic anhydrase isoforms. These studies revealed low nanomolar inhibition values for several carbonic anhydrase isoforms, which are involved in various physiological and pathological processes, indicating the potential of these compounds as drug candidates for treating conditions like cancer, obesity, epilepsy, and glaucoma (Carta et al., 2017).
properties
IUPAC Name |
2-[2-[(4-chlorophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN3O4S2/c1-12-3-8-17(27-2)16(9-12)22-18(24)10-14-11-28-19(21-14)23-29(25,26)15-6-4-13(20)5-7-15/h3-9,11H,10H2,1-2H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIQBBSSEKGRXGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.